2-[4-(5-bromo-2-methoxybenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H19BrN4O/c1-22-15-4-3-14(17)11-13(15)12-20-7-9-21(10-8-20)16-18-5-2-6-19-16/h2-6,11H,7-10,12H2,1H3
• InChI Key: PEDXFVUGTVCQDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C16H19BrN4O
• Molecular Weight: 363.25 g/mol
• Solubility: 38.8 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-[4-(5-bromo-2-methoxybenzyl)-1-piperazinyl]pyrimidine” is also known as 5-bromo-N-(4-methoxybenzyl)-2-pyrimidinamine. It has a molecular weight of 294.15.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12BrN3O/c1-17-11-4-2-9(3-5-11)6-14-12-15-7-10(13)8-16-12/h2-5,7-8H,6H2,1H3,(H,14,15,16). This code provides a detailed description of the molecule’s structure.

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to consult this document to understand the potential hazards and safety precautions associated with this compound.

Synthesis routes and methods

Procedure details

A mixture of 1.1 g of 2-(chloromethyl)-4-bromoanisole, 1 g of 1-(2-pyrimidyl)piperazine dihydrochloride and 2.0 mL N,N-diisopropylethylamine in 10 mL chloroform was heated at reflux temperature for 2 hr, cooled to room temperature, washed with 1N NaOH and water. The solvent was removed by evaporation under reduced pressure to yield 3.6 g of 2-[(4-(2-pyrimidinyl)-piperazinyl)methyl]-4-bromoanisole as a white solid which was used in the next step without further purification.